Cas no 1335716-03-4 ((2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine)

• Product Name: (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine
• CAS No: 1335716-03-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5892387
• PubChem ID: 124547734
• Update Time: 2025-06-12

(2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine
• 1335716-03-4
• EN300-1827093

• Inchi： 1S/C11H15NO/c1-8(12)7-10-4-2-3-9-5-6-13-11(9)10/h2-4,8H,5-7,12H2,1H3/t8-/m1/s1
• InChI Key： FVHLRYWNSYCTAK-MRVPVSSYSA-N
• SMILES： O1CCC2=CC=CC(C[C@@H](C)N)=C12

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine

Research Brief on (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine (CAS: 1335716-03-4): Recent Advances and Applications

The compound (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine (CAS: 1335716-03-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its benzofuran scaffold, exhibits promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a precursor or active moiety in the development of novel therapeutics for neurological and psychiatric disorders.

One of the key areas of investigation has been the compound's interaction with monoamine transporters, including the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine transporter (NET). Preliminary in vitro studies suggest that (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine demonstrates selective affinity for these transporters, with a notable preference for SERT. This selectivity profile positions it as a potential candidate for the treatment of depression, anxiety, and other mood disorders, where modulation of serotonin levels is often therapeutically beneficial.

Recent synthetic efforts have focused on optimizing the yield and enantiomeric purity of (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine. Advances in asymmetric catalysis, particularly the use of chiral auxiliaries and transition metal catalysts, have enabled the production of this compound with high enantiomeric excess (ee > 98%). These improvements are critical for ensuring the reproducibility and scalability of pharmacological studies, as enantiopurity is often a determinant of biological activity and safety.

In vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine. Rodent models have shown that the compound exhibits favorable blood-brain barrier (BBB) penetration, with peak brain concentrations achieved within 30 minutes of administration. Metabolite profiling has identified the primary routes of biotransformation, including N-demethylation and glucuronidation, which are essential for understanding its clearance and potential drug-drug interactions.

Beyond its applications in CNS disorders, (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine has also been investigated for its anti-inflammatory and neuroprotective effects. Recent findings indicate that the compound can attenuate microglial activation and reduce the production of pro-inflammatory cytokines in models of neuroinflammation. These properties suggest its potential utility in neurodegenerative diseases such as Alzheimer's and Parkinson's, where neuroinflammation plays a critical role in disease progression.

In conclusion, (2R)-1-(2,3-dihydro-1-benzofuran-7-yl)propan-2-amine (CAS: 1335716-03-4) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further characterize its mechanism of action, optimize its pharmacological profile, and explore its applications in diverse disease contexts. The compound's unique structural features and promising biological activities make it a compelling subject for future drug discovery efforts.